Cas no 885280-20-6 (3-ethylbenzene-1-carbothioamide)

• Product Name: 3-ethylbenzene-1-carbothioamide
• CAS No: 885280-20-6
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 711741
• PubChem ID: 21711611
• Update Time: 2025-04-19

3-ethylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3-ethyl-
• 3-ethylbenzenecarbothioamide
• 3-ETHYL-THIOBENZAMIDE
• 3-ETHYLBENZENE-1-CARBOTHIOAMIDE
• 3-ETHYLBENZOTHIOAMIDE
• Benzenecarbothioamide,3-ethyl
• 3-ethylbenzene-1-carbothioamide

• Inchi： 1S/C9H11NS/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)
• InChI Key： NMSOBHSCKOFAMN-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(=C1)CC)N

Computed Properties

• Exact Mass: 165.06100
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 58.11000
• LogP: 2.58350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives